![molecular formula C22H17BrN2 B1278548 4-Bromo-1-trityl-1H-pyrazole CAS No. 95162-14-4](/img/structure/B1278548.png)
4-Bromo-1-trityl-1H-pyrazole
Overview
Description
4-Bromo-1-trityl-1H-pyrazole is a chemical compound with the molecular formula C22H17BrN2 . It is a pyrazole derivative and is reported to react with titanium tetrachloride to afford binary adducts . It is also used in the synthesis of various pharmaceutical and biologically active compounds, including inhibitors .
Synthesis Analysis
Polyurethanes could be prepared conveniently after blocking the precursor molecule toluene diisocyanate (TDI) with 4-bromo-1H-pyrazole to form blocked toluene diisocyanate (TDI). The blocked adducts were characterized by FTIR, NMR, thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and CHNS analysis .Molecular Structure Analysis
The molecular structure of 4-Bromo-1-trityl-1H-pyrazole consists of three carbon atoms and two nitrogen atoms in adjacent positions. The IUPAC name for this compound is 1-[(4-bromophenyl)-diphenylmethyl]pyrazole .Chemical Reactions Analysis
4-Bromopyrazole is a heteroaryl halide and its cyanation in the presence of palladium catalysts has been reported .Physical And Chemical Properties Analysis
The molecular weight of 4-Bromo-1-trityl-1H-pyrazole is 389.3 g/mol. It has a XLogP3-AA value of 5.7, indicating its lipophilicity. It has no hydrogen bond donors, one hydrogen bond acceptor, and four rotatable bonds .Scientific Research Applications
Organic Synthesis
“4-Bromo-1-trityl-1H-pyrazole” is used as a starting material in organic synthesis . It’s a part of the Thermo Scientific Chemicals brand product portfolio .
Synthesis of Polyurethanes
This compound has been used in the synthesis and characterization of polyurethanes . Specifically, it’s used as a blocking agent in the preparation of polyurethanes . The blocked adducts are characterized by FTIR, NMR, thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and CHNS analysis .
Preparation of Solid Hexacoordinate Complexes
“4-Bromo-1-trityl-1H-pyrazole” may be used in the preparation of solid hexacoordinate complexes by reaction with dimethyl- and divinyl-tindichloride .
Synthesis of 1,4’-Bipyrazoles
It can be used as a starting material in the synthesis of 1,4’-bipyrazoles .
Synthesis of Biologically Active Compounds
This compound is also used in the synthesis of various pharmaceutical and biologically active compounds .
Synthesis of Inhibitors
It’s used in the synthesis of inhibitors, which are substances that can slow down or stop a chemical reaction .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Pyrazole derivatives, which include 4-bromo-1-trityl-1h-pyrazole, are known to have a broad range of biological activities . They are often used in the development of new drugs .
Mode of Action
It is known that pyrazole derivatives can interact with various targets in the body, leading to a wide range of biological activities .
Biochemical Pathways
Pyrazole derivatives are known to affect various biochemical pathways, leading to their diverse biological activities .
Result of Action
It is known that pyrazole derivatives can have a wide range of effects at the molecular and cellular level, contributing to their diverse biological activities .
properties
IUPAC Name |
4-bromo-1-tritylpyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17BrN2/c23-21-16-24-25(17-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPENTLJGGGSVAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=C(C=N4)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90445567 | |
Record name | 4-BROMO-1-TRITYL-1H-PYRAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
389.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-trityl-1H-pyrazole | |
CAS RN |
95162-14-4 | |
Record name | 4-BROMO-1-TRITYL-1H-PYRAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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